Cas no 627525-83-1 (2-(4-Chloro-3-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(4-Chloro-3-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
627525-83-1 structure
Product Name:2-(4-Chloro-3-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:627525-83-1
MF:C12H15BClFO2
MW:256.508706331253
CID:1091074
PubChem ID:22240146
Update Time:2025-04-20

2-(4-Chloro-3-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chloro-3-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(4-chloro-3-fluoro-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • 4-Chloro-3-fluorophenylboronic acid pinacol ester
    • XJZYKURDYQAGGN-UHFFFAOYSA-N
    • DB-329315
    • Z1336747748
    • 4-Chloro-3-fluorobenzeneboronic acid pinacol ester, 95%
    • AKOS017549016
    • CAB52583
    • MFCD16996258
    • 627525-83-1
    • 2-(4-Chloro-3-fluoro-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • E91276
    • EN300-1706447
    • CS-0173918
    • MB20325
    • SCHEMBL581686
    • 4-CHLORO-3-FLUOROBENZENEBORONIC ACID PINACOL ESTER
    • MDL: MFCD16996258
    • Inchi: 1S/C12H15BClFO2/c1-11(2)12(3,4)17-13(16-11)8-5-6-9(14)10(15)7-8/h5-7H,1-4H3
    • InChI Key: XJZYKURDYQAGGN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1F

Computed Properties

  • Exact Mass: 256.0837657g/mol
  • Monoisotopic Mass: 256.0837657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

2-(4-Chloro-3-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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abcr
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